Cas no 851129-33-4 (N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 851129-33-4
• MF: C₁₇H₁₈N₄O₆S
• MW: 406.413022518158
• CID: 5759459
• PubChem ID: 2155814
• Update Time: 2025-07-09

N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• AB00684548-01
• N-(5-methylisoxazol-3-yl)-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• AKOS002499293
• 851129-33-4
• F0594-0507
• N-(5-methyl-1,2-oxazol-3-yl)-2-[[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-
• N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C17H18N4O6S/c1-9-5-13(21-27-9)18-14(22)8-28-17-20-19-16(26-17)10-6-11(23-2)15(25-4)12(7-10)24-3/h5-7H,8H2,1-4H3,(H,18,21,22)
• InChI Key： SVTXAOCZXDQUNF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

• Exact Mass: 406.09470548g/mol
• Monoisotopic Mass: 406.09470548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 147Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 851129-33-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a 1,2-oxazole ring system and a 1,3,4-oxadiazole moiety. The presence of these heterocyclic rings contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, the oxazole and oxadiazole moieties are known to exhibit significant biological activity, including anti-inflammatory and antitumor properties. The trimethoxyphenyl group attached to the oxadiazole ring further enhances the compound's bioavailability and selectivity. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent coupling with the oxadiazole moiety via sulfur-based linkages. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the yield and purity of this compound.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. For example, it has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the precise molecular geometry of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the planar nature of its heterocyclic rings. This rigidity is crucial for maintaining its bioactivity and ensuring selective interactions with target molecules.

One of the most exciting aspects of this compound is its potential for further modification. By introducing additional functional groups or altering the substituents on the heterocyclic rings, researchers can tailor its properties for specific applications. For instance, modifying the trimethoxyphenyl group could enhance its solubility or improve its ability to cross cellular membranes.

Moreover, computational studies using molecular docking simulations have provided valuable insights into its binding interactions with target proteins. These simulations suggest that the compound exhibits strong binding affinities to several key drug targets, including kinases and proteases. Such findings underscore its potential as a lead compound in drug discovery programs.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide represents a cutting-edge advancement in organic chemistry with broad implications for pharmacology and materials science. Its unique structure, coupled with its promising biological activity and versatility in synthesis and modification, positions it as a valuable tool for future research and development.